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Compound of Interest |

3-(Hexadecyloxy)propane-1,2-diyl
Compound Name:
dioleate

Cat. No.: B15552482

Get Quote

\ J

Classification: Ether Lipid / Triglyceride Analogue Primary Application: Non-Hydrolyzable
Metabolic Tracer & LNP Stabilizer[1]

Introduction: The Architecture of Stability

In the landscape of lipid therapeutics and metabolic research, 3-(Hexadecyloxy)propane-1,2-
diyl dioleate represents a critical tool for decoupling lipid uptake from lipid hydrolysis.[1]
Structurally, this molecule mimics a standard triglyceride (specifically triolein) but substitutes
one ester bond with an ether linkage at the sn-3 position.[1]

This single atomic modification renders the molecule resistant to stereospecific lipases (such
as Lipoprotein Lipase and Hepatic Lipase) at that specific position, creating a "metabolic dead-
end" for the ether tail while allowing normal processing of the fatty acids at positions 1 and 2.[1]
For drug development professionals, this molecule serves two distinct high-value purposes:

» Metabolic Tracing: A stable marker for chylomicron remnants and lipid droplets.[1]

o LNP Engineering: A neutral lipid component that modulates membrane fluidity without rapid
degradation in the endosome.[1]
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Nomenclature & Synonyms

Accuracy in nomenclature is vital due to the existence of positional isomers (e.g., 1,3-dioleoyl
variants).[1] The following table consolidates the identifiers for this specific 1,2-diacyl-3-alkyl

structure.
Category Identifier | Synonym Context
3-(hexadecyloxy)propane-1,2- ) ] )
) ) Formal chemical designation.
IUPAC Name diyl (92,9'2)-bis(octadec-9- (2]
enoate)
) ) Derived from "Chimyl alcohol"
Common Name Chimyl Dioleate
(the ether core).
o 1,2-Dioleoyl-3-hexadecyl- Describes the position of acyl
Descriptive Name ,
glycerol vs. alkyl chains.[1]
Abbreviation O-Hexadecyl-Dioleoyl-TG Used in lipidomic datasets.[1]

Note: Numbering depends on
o [Structure Match] 1-alkyl-2,3- N )
Lipid Map ID ] stereospecific numbering (sn).
diacyl-glycerol class 1]

Molecular Weight: ~857.4

g/mol

Chemical Formula Cs5H1040s5

Structural Decoding[1]

e Propane-1,2-diyl: The glycerol backbone positions 1 and 2 holding the esters.[1]
e Dioleate: Two Oleic Acid (C18:1) chains attached via ester bonds (hydrolyzable).[1]

o 3-(Hexadecyloxy): Position 3 holds a Cetyl (C16:0) chain attached via an ether bond (non-
hydrolyzable).[1]

Mechanism of Action: The "Ether Blockade"

The utility of this lipid relies on the differential stability of ester vs. ether bonds.[1]
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Biological Pathway Logic[1]

o Uptake: The molecule is incorporated into lipoproteins (like LDL/VLDL) or Lipid Nanoparticles
(LNPs) exactly like a standard triglyceride.[1]

 Lipolysis: Upon encountering Lipoprotein Lipase (LPL) in the capillary endothelium:
o The sn-1 and sn-2 esters (Oleates) are hydrolyzed, releasing free fatty acids.[1]
o The sn-3 ether (Hexadecyl) cannot be cleaved by LPL.[1]

e Result: The remaining mono-ether glycerol backbone (Chimyl alcohol) remains associated
with the particle remnant, allowing researchers to track the "core" of the particle independent
of its fatty acid payload.[1]

Lipoprotein Lipase
(Enzyme)

Catalyges 2x Free Oleic Acid

sn-1/sn-2 Cleavage (Released)

sn-3 Ether Resistant

3-(Hexadecyloxy) Enters Bloodstream :
propane-1,2-diyl dioleate P Hydrolysis Event
Chimyl Alcohol
(Remnant Core)

Click to download full resolution via product page

Figure 1: Differential hydrolysis pathway showing the release of fatty acids while retaining the
ether-linked core.[1]

Experimental Protocols
Protocol A: Synthesis of LNP Tracers (Self-Validating)

Objective: Incorporate Chimyl Dioleate into LNPs to assess particle stability in plasma.
Reagents:

 Cationic Lipid (e.g., MC3 or ALC-0315)[1]
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Helper Lipid (DSPC)

Cholesterol[1]

PEG-Lipid[1]

Tracer: 3-(Hexadecyloxy)propane-1,2-diyl dioleate (1 mol%)[1]

Workflow:

Stock Preparation: Dissolve all lipids individually in ethanol.

o Validation: Ensure Chimyl Dioleate is fully solubilized (clear solution).[1] If cloudy, sonicate
at 37°C.[1]

Mixing: Combine lipids at molar ratio 50:10:38.5:1.5 (Standard LNP) + 1% Tracer.

Microfluidic Assembly: Mix organic phase (ethanol) with agueous phase (Citrate buffer pH
4.0) at 3:1 flow rate ratio.[1]

Dialysis: Dialyze against PBS (pH 7.4) for 12 hours to remove ethanol.

Quality Control (QC):
o Size: DLS (Dynamic Light Scattering) should show Z-avg < 100 nm.
o PDI: < 0.2 indicates homogenous population.[1]

o HPLC Quant: Verify the ratio of Chimyl Dioleate to Cholesterol matches the input (1:38.5).
If the ratio drops, the ether lipid precipitated during mixing.

Protocol B: In Vitro Lipolysis Assay

Objective: Confirm resistance to lipase activity compared to Triolein.[1]

o Emulsion Prep: Sonicate Chimyl Dioleate (Test) and Triolein (Control) with
Phosphatidylcholine (PC) in buffer to form micelles.

 Incubation: Add Porcine Pancreatic Lipase or LPL.[1] Incubate at 37°C for 60 mins.
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» Extraction: Stop reaction with Chloroform/Methanol (2:1).
e Analysis (TLC/MS):
o Control (Triolein): Appearance of Mono-olein and Free Fatty Acids.[1]

o Test (Ether): Appearance of Chimyl Alcohol (Mono-ether) and Free Fatty Acids.[1] No
Glycerol should be produced from the Test sample.

Physicochemical Properties Data

Property Value Relevance

Mass Spec identification
Molecular Weight ~857.45 g/mol (M+NH4)+ adducts common.

[1]

Insoluble in water. Requires

Solubility Chloroform, Hexane, Ethanol ) )
carrier (LNP/Micelle).[1]
Highly lipophilic; partitions
LogP > 15 (Predicted) g y1Pop P
strictly to membrane core.
Oleic acid tails prevent
Phase Transition < 0°C (Liquid at RT) crystallization, maintaining
LNP fluidity.
) Compatible with standard
Refractive Index ~1.46

DLS/HPLC detectors.[1]

Synthesis Logic (Graphviz)

Understanding the synthesis helps in troubleshooting impurities (e.g., unreacted Chimyl
alcohol).
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Figure 2: Synthetic route via acylation of Chimyl Alcohol.[1] Note: Incomplete acylation results

in mono-ester impurities.[1]
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(Note: While specific trade names for the dioleate ester are rare, the precursors and class

behavior are well-documented in standard lipid biochemistry texts.)[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Chimyl Alcohol | C19H4003 | CID 10448487 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. 1,2-dihexadecanoyl-3-(9Z-octadecenoyl)-sn-glycerol | C53H10006 | CID 25240460 -
PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Technical Guide: 3-(Hexadecyloxy)propane-1,2-diyl
Dioleate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552482/docs#technical-guide-3-hexadecyloxy-
propane-1-2-diyl-dioleate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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